Cas no 1261589-04-1 (5-Fluoro-3-methoxypyridine-2-sulfonyl chloride)

• Product Name: 5-Fluoro-3-methoxypyridine-2-sulfonyl chloride
• CAS No: 1261589-04-1
• MF: C₆H₅ClFNO₃S
• MW: 225.625202894211
• CID: 4799566
• Update Time: 2025-06-08

5-Fluoro-3-methoxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3-methoxypyridine-2-sulfonyl chloride
• 5-Fluoro-3-methoxypyridine-2-sulfonyl chloride

• Inchi： 1S/C6H5ClFNO3S/c1-12-5-2-4(8)3-9-6(5)13(7,10)11/h2-3H,1H3
• InChI Key： PGGBFKFLJQSTAL-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(=CN=1)F)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.3
• Topological Polar Surface Area: 64.599

Additional information on 5-Fluoro-3-methoxypyridine-2-sulfonyl chloride

Introduction to 5-Fluoro-3-methoxypyridine-2-sulfonyl chloride (CAS No. 1261589-04-1)

5-Fluoro-3-methoxypyridine-2-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1261589-04-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, featuring a sulfonyl chloride functional group, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a fluoro substituent and a methoxy group on the pyridine ring imparts unique electronic and steric properties, enhancing its utility in medicinal chemistry applications.

The sulfonyl chloride moiety is particularly noteworthy as it serves as a versatile synthetic handle for introducing sulfonamide functionalities into molecular frameworks. Sulfonamides are widely recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Consequently, 5-Fluoro-3-methoxypyridine-2-sulfonyl chloride has become a cornerstone in the development of novel therapeutic agents. Its reactivity allows for facile coupling with amines to form sulfonamides, a reaction that is fundamental in constructing complex drug molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated heterocycles due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluoro group in 5-Fluoro-3-methoxypyridine-2-sulfonyl chloride contributes to these advantageous properties by modulating electronic distributions and influencing molecular interactions. This has led to its incorporation in numerous drug discovery campaigns aimed at optimizing pharmacokinetic profiles and therapeutic efficacy.

Moreover, the methoxy group provides additional tunability, allowing chemists to fine-tune the solubility and reactivity of derived compounds. This dual substitution pattern makes 5-Fluoro-3-methoxypyridine-2-sulfonyl chloride an indispensable building block for constructing advanced scaffolds. Researchers have leveraged this compound to develop inhibitors targeting enzymes such as kinases and proteases, which are pivotal in disease pathways like cancer and inflammatory disorders.

Recent studies have highlighted the role of 5-Fluoro-3-methoxypyridine-2-sulfonyl chloride in the synthesis of kinase inhibitors. For instance, modifications of its structure have yielded potent antagonists that disrupt aberrant signaling cascades involved in tumor growth. The fluoro group's ability to enhance binding interactions with protein targets has been particularly exploited in designing next-generation anticancer agents. These findings underscore the compound's significance as a key intermediate in modern drug development pipelines.

The agrochemical sector has also benefited from the versatility of 5-Fluoro-3-methoxypyridine-2-sulfonyl chloride. Fluorinated pyridines are integral components of many advanced pesticides and herbicides due to their improved bioavailability and resistance profiles against pests. By serving as a precursor for sulfonamide-based agrochemicals, this compound contributes to the creation of sustainable solutions for crop protection.

From a synthetic chemistry perspective, 5-Fluoro-3-methoxypyridine-2-sulfonyl chloride exemplifies the strategic use of functional groups to achieve desired molecular architectures. Its compatibility with various coupling reactions, including amide and urea formations, makes it a preferred choice for medicinal chemists aiming to diversify their compound libraries. The sulfonyl chloride functionality ensures high reactivity under mild conditions, facilitating efficient synthetic routes without compromising yield or purity.

The growing demand for fluorinated compounds has spurred advancements in their production methods. Innovations in catalytic processes have enabled more sustainable synthesis routes for 5-Fluoro-3-methoxypyridine-2-sulfonyl chloride, reducing reliance on traditional halogenation techniques. These improvements align with global efforts to minimize environmental impact while maintaining high standards of chemical manufacturing.

In conclusion, 5-Fluoro-3-methoxypyridine-2-sulfonyl chloride (CAS No. 1261589-04-1) represents a critical component in synthetic organic chemistry, with far-reaching implications across pharmaceuticals and agrochemicals. Its unique structural features enable the development of innovative molecules with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new applications for this compound, its importance is poised to grow further, solidifying its role as a cornerstone of modern chemical synthesis.